N-cyclooctyl-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-cyclooctyl-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H25NO2S/c1-14-8-7-9-15(12-14)13-20(18,19)17-16-10-5-3-2-4-6-11-16/h7-9,12,16-17H,2-6,10-11,13H2,1H3
• InChI Key: SWMFNWJQPYSVIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2CCCCCCC2
• Molecular Formula: C16H25NO2S
• Molecular Weight: 295.4 g/mol

Description

Synthesis Analysis

The synthesis of N-cyclooctyl-1-(3-methylphenyl)methanesulfonamide and related compounds typically involves the use of palladium-catalyzed cross-coupling reactions, such as the Sonogashira reaction, which allows for the introduction of the methanesulfonamide group into aromatic rings. A one-step synthesis method for 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamides has been reported, showcasing the versatility and efficiency of these approaches in synthesizing complex organic molecules (Sakamoto et al., 1988).

Scientific Research Applications

Quantum Chemical Investigations

A quantum chemical investigation using Density Functional Theory (DFT) was conducted on N-cyclooctyl-1-(3-methylphenyl)methanesulfonamide and similar compounds. This study focused on molecular conformation, NMR chemical shifts, and vibrational transitions, employing B3LYP exchange correlation for calculations. The vibrational wavenumbers were calculated, and complete assignments were made based on the total energy distribution (TED) of the vibrational modes, using the scaled quantum mechanics (SQM) method. Furthermore, 1H and 13C NMR chemical shifts were calculated using the GIAO method, comparing these calculations with experimental values to validate the accuracy of the study (Karabacak, Cinar, & Kurt, 2010).

Synthesis and Characterization of Sulfonamide Derivatives

Research on the synthesis, characterization, and antibacterial activity of new sulfonamide derivatives, including their nickel(II) and cobalt(II) complexes, has been conducted. These studies explore the structure of sulfonamide compounds using various analytical methods such as elemental analyses, FT-IR, NMR, LC–MS, and UV–Vis spectrometry. The antibacterial activities of these compounds were evaluated against both gram-positive and gram-negative bacteria, showing that the ligands have more activity than their complexes against the tested bacteria (Özdemir, Güvenç, Şahin, & Hamurcu, 2009).

Microbial Metabolism of Methanesulfonic Acid

A comprehensive study on the microbial metabolism of methanesulfonic acid highlights its role as a stable strong acid and a key intermediate in the biogeochemical cycling of sulfur. Methanesulfonic acid is produced in large quantities in the atmosphere from the oxidation of atmospheric dimethyl sulfide and is utilized by various aerobic bacteria as a sulfur source for growth. Some specialized methylotrophs can use it as a carbon and energy substrate, initiating oxidation with methanesulfonate monooxygenase. This research discusses the properties and molecular biology of methanesulfonate monooxygenase, providing insights into the biodegradation processes of methanesulfonic acid (Kelly & Murrell, 1999).